Cas no 105708-74-5 (Dibenzo[def,mno]chrysene,6-(bromomethyl)-)

Dibenzo[def,mno]chrysene,6-(bromomethyl)- structure
105708-74-5 structure
Product Name:Dibenzo[def,mno]chrysene,6-(bromomethyl)-
CAS No:105708-74-5
MF:C23H13Br
MW:369.253325223923
CID:234057
PubChem ID:163754
Update Time:2025-04-19

Dibenzo[def,mno]chrysene,6-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[def,mno]chrysene,6-(bromomethyl)-
    • 6-(Bromomethyl)naphtho[7,8,1,2,3-nopqr]tetraphene
    • 6-Bromomethyldibenzo(def,mno)chrysene
    • DTXSID80147265
    • 6-Bromomethylanthanthrene
    • CCRIS 2793
    • NIOSH/HO6200000
    • HO62000000
    • Dibenzo(def,mno)chrysene, 6-bromomethyl-
    • 105708-74-5
    • Inchi: 1S/C23H13Br/c24-12-19-17-6-2-4-14-7-8-16-11-15-5-1-3-13-9-10-18(19)23(20(13)15)22(16)21(14)17/h1-11H,12H2
    • InChI Key: OGWGPENEZHHLHI-UHFFFAOYSA-N
    • SMILES: BrCC1C2C=CC=C3C=CC4=CC5C=CC=C6C=CC=1C(C=56)=C4C=23

Computed Properties

  • Exact Mass: 368.02009
  • Monoisotopic Mass: 368.02006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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